Cas no 119718-88-6 (Benzeneacetonitrile, a-(acetyloxy)-, (S)-)

• Product Name: Benzeneacetonitrile, a-(acetyloxy)-, (S)-
• CAS No: 119718-88-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1208675
• Update Time: 2024-08-04

Benzeneacetonitrile, a-(acetyloxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(acetyloxy)-, (S)-
• Benzeneacetonitrile, α-(acetyloxy)-, (αS)-

• Inchi： 1S/C10H9NO2/c1-8(12)13-10(7-11)9-5-3-2-4-6-9/h2-6,10H,1H3
• InChI Key： MUXDFYRMYMEGCM-UHFFFAOYSA-N
• SMILES： CC(OC(C1C=CC=CC=1)C#N)=O

Computed Properties

• Exact Mass: 175.06337

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 274.0±20.0 °C(Predicted)
• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls